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Compound of Interest

Compound Name: 3-Chloro-2-methoxy-1,1'-biphenyl

CAS No.: 23885-98-5

Cat. No.: B3349803

Get Quote

This guide outlines the authoritative disposal and handling procedures for 3-Chloro-2-
methoxy-1,1'-biphenyl (CAS: 23885-98-5). It is designed for laboratory personnel and safety

officers requiring immediate, actionable protocols compliant with US EPA (RCRA) and

international safety standards.

Executive Summary: Immediate Action Plan
Regulatory Status:NOT a TSCA-regulated PCB. (See Section 2).

Waste Classification: Hazardous Waste (Halogenated Organic).

Disposal Method: High-Temperature Incineration (via approved waste vendor).

Critical Restriction:NEVER dispose of down the drain. Extreme aquatic toxicity.

Segregation: Store with Halogenated Solvents/Organics. Keep separate from oxidizers and

acids.[1]

Chemical Profile & Hazard Identification
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Understanding the specific chemical nature of this substance is the foundation of safe disposal.

Property Data Relevance to Disposal

Chemical Name
3-Chloro-2-methoxy-1,1'-

biphenyl
Halogenated Aromatic Ether

CAS Number 23885-98-5
Unique Identifier for Waste

Manifests

Molecular Formula C₁₃H₁₁ClO

Contains Chlorine (Cl) –

Requires Halogenated

Treatment

GHS Hazards

H410: Very toxic to aquatic life

with long-lasting

effects.H315/H319: Skin/Eye

Irritant.H335: Respiratory

Irritant.

Zero-discharge policy to sewer

systems is mandatory.

Flash Point
>110°C (Typical for similar

analogs)

Not typically "Ignitable" (D001)

unless in solvent, but

combustible.

Regulatory Classification (The "PCB" Question)
A common confusion arises regarding whether this compound is regulated as a Polychlorinated

Biphenyl (PCB) under the Toxic Substances Control Act (TSCA).

Regulatory Ruling:NO. This substance is NOT a TSCA-regulated PCB.

The Logic: Under 40 CFR § 761.3, the definition of a PCB is "any chemical substance that is

limited to the biphenyl molecule that has been chlorinated to varying degrees."[2][3][4]

Why it is Exempt: The presence of the Methoxy group (-OCH₃) chemically classifies this

molecule as a chlorinated anisole derivative, not a pure chlorinated biphenyl. Therefore, it

does not require a TSCA-specific incinerator or manifest.

Correct Classification:RCRA Hazardous Waste – Halogenated Organic.
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Waste Segregation & Packaging Protocol
Proper segregation prevents dangerous chemical reactions and ensures the waste facility can

process the material safely.

Step 1: Container Selection
Primary Choice: Amber Glass Bottle or High-Density Polyethylene (HDPE) container.

Cap: Screw-top with Teflon (PTFE) liner to prevent solvent leaching (if dissolved).

Condition: Container must be clean, dry, and free of incompatible residues.

Step 2: Segregation Logic
Use the following decision matrix to determine where to place the waste in your satellite

accumulation area.
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Waste: 3-Chloro-2-methoxy-1,1'-biphenyl

Is it Pure or in Solution?

Pure Solid/Liquid Dissolved in Solvent

DISPOSAL BIN A:
Solid Hazardous Waste

(Trace Halogenated)

Pack as Solid

Identify Solvent Type

Halogenated Solvent
(e.g., DCM, Chloroform)

Non-Halogenated Solvent
(e.g., Acetone, Methanol)

DISPOSAL BIN B:
Halogenated Organic Solvents

Must stay Halogenated Rule of Thumb:
Treat mixture as Halogenated

DISPOSAL BIN C:
Non-Halogenated Solvents

(Only if <1% Halogen content)

Click to download full resolution via product page

Figure 1: Waste Segregation Decision Tree. Note that mixing a halogenated compound into a

non-halogenated solvent usually requires the entire mixture to be classified as "Halogenated

Waste."

Detailed Disposal Workflow
Phase A: Labeling
Every container must be labeled before waste is added.[1]
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Tag: Use a "Hazardous Waste" tag.[5]

Chemical Name: Write out the full name: "3-Chloro-2-methoxy-1,1'-biphenyl". Do not use

abbreviations or chemical formulas alone.

Hazard Checkboxes: Check "Toxic" and "Irritant".

Constituents: If in solution, list the solvent and the approximate % concentration (e.g.,

"Dichloromethane 95%, 3-Chloro-2-methoxy-1,1'-biphenyl 5%").

Phase B: Storage (Satellite Accumulation)
Location: Store in a designated "Satellite Accumulation Area" at or near the point of

generation.

Secondary Containment: Place the bottle in a secondary tray (polypropylene) to catch

potential leaks.

Closure: Keep container closed at all times except when adding waste.

Phase C: Final Disposal (Vendor)
Method: The waste must be sent to a permitted Treatment, Storage, and Disposal Facility

(TSDF).

Technology:High-Temperature Incineration is the required method to ensure complete

destruction of the chlorinated aromatic ring and prevent the formation of dioxins/furans.

Manifesting: List as "Waste Toxic Liquids, Organic, N.O.S. (Contains 3-Chloro-2-methoxy-
1,1'-biphenyl)" or similar, depending on the solvent matrix.

Emergency Spill Response Procedures
Due to the H410 (Aquatic Toxicity) classification, preventing environmental release is the

priority during a spill.
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Spill Detected 1. Assess Volume & Hazard
(Is it safe to enter?)

2. Don PPE:
Nitrile Gloves, Lab Coat,

Goggles, N95 (if dust)

3. Containment:
Block Drains Immediately

4. Absorb:
Use Vermiculite, Sand,

or Chem-Pads

5. Collect:
Scoop into HazWaste Bag/Jar

6. Decontaminate:
Wash surface with soap/water
Collect wash water as waste

7. Label & Dispose

Click to download full resolution via product page

Figure 2: Spill Response Workflow. Priority is protecting drains from contamination.

Specific Spill Steps:

Isolate: Evacuate the immediate area if dust or aerosols are present.

Block Drains: Use a spill boom or dike to ensure zero material enters the sink or floor drain.

Absorb:

Solids: Gently sweep up to avoid dust generation.

Liquids: Use an inert absorbent (vermiculite or clay). Do not use combustible materials like

sawdust if oxidizers are present nearby.

Decontaminate: Wipe the area with a soap/water solution. Collect all wipes and wash water

into the hazardous waste container. Do not flush the sponge/rag in the sink.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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